5-[5-(Methoxycarbonyl)thiophen-3-yl]-2-methoxyphenol, 95%

• IUPAC Name: methyl 4-(3-hydroxy-4-methoxyphenyl)thiophene-2-carboxylate
• InChI: InChI=1S/C13H12O4S/c1-16-11-4-3-8(5-10(11)14)9-6-12(18-7-9)13(15)17-2/h3-7,14H,1-2H3
• InChI Key: DMCUHPDUHKFGDQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC(=C2)C(=O)OC)O
• Molecular Formula: C13H12O4S
• DSSTOX Substance ID: DTXSID90685668
• Molecular Weight: 264.30 g/mol
• CAS RN: 1261997-85-6

Description

5-[5-(Methoxycarbonyl)thiophen-3-yl]-2-methoxyphenol, 95% (5-MCTMP95) is a synthetic compound created in the laboratory with a wide range of applications in scientific research. It is an important tool for scientists in the fields of biochemistry and physiology, as it can be used as a reagent for the synthesis of other compounds, as a probe for biochemical and physiological effects, and as a tool to study the mechanisms of action of other compounds.

Scientific Research Applications

5-[5-(Methoxycarbonyl)thiophen-3-yl]-2-methoxyphenol, 95% has a wide range of applications in scientific research. It is often used as a reagent for the synthesis of other compounds, such as organic acids, amines, and peptides. It can also be used as a probe for biochemical and physiological effects, as it is able to interact with biomolecules and can be used to study the mechanisms of action of other compounds. It has also been used to study the effects of drugs on the body, as well as the effects of environmental pollutants.

Mechanism of Action

The mechanism of action of 5-[5-(Methoxycarbonyl)thiophen-3-yl]-2-methoxyphenol, 95% is not yet fully understood. However, it is thought to interact with biomolecules in a variety of ways, including through hydrogen bonding, electrostatic interactions, and covalent bonding. It is also believed to interact with proteins, lipids, and enzymes, as well as other molecules, in order to affect their function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-[5-(Methoxycarbonyl)thiophen-3-yl]-2-methoxyphenol, 95% are not yet fully understood. However, it has been shown to interact with proteins, lipids, and enzymes, and this may have implications for its effects on the body. For example, it has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the metabolism of the neurotransmitter acetylcholine. This could potentially lead to a decrease in the activity of the nervous system, as well as changes in other physiological processes.

Advantages and Limitations for Lab Experiments

The use of 5-[5-(Methoxycarbonyl)thiophen-3-yl]-2-methoxyphenol, 95% in laboratory experiments has several advantages. It is a relatively inexpensive reagent, and it is easy to synthesize and purify. It is also a stable compound, and it can be stored for long periods of time without degradation. However, there are some limitations to its use. It is a relatively new compound, and its effects on the body are not yet fully understood. Additionally, it is not approved for use in humans, and its use in laboratory experiments should be done with caution.

Future Directions

There are many potential future directions for research involving 5-[5-(Methoxycarbonyl)thiophen-3-yl]-2-methoxyphenol, 95%. For example, further research could be done to better understand its mechanism of action and its biochemical and physiological effects. Additionally, it could be used to study the effects of drugs on the body and the effects of environmental pollutants. Finally, it could be used as a tool to develop new compounds and therapies for a variety of diseases.

Synthesis Methods

The synthesis method for 5-[5-(Methoxycarbonyl)thiophen-3-yl]-2-methoxyphenol, 95% is a two-step process. In the first step, 5-methoxycarbonylthiophen-3-ylacetyl chloride is reacted with 2-methoxyphenol in the presence of a base such as sodium hydroxide. This reaction produces 5-[5-(methoxycarbonyl)thiophen-3-yl]-2-methoxyphenol, which is then purified by recrystallization. The resulting product is a white, crystalline solid with a purity of 95%.